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Compound of Interest

4-Fluoro-2-methoxyaniline
Compound Name:
hydrochloride

Cat. No.: B063386

CAS Number: 178671-97-1

This technical guide provides a comprehensive overview of 4-Fluoro-2-methoxyaniline
hydrochloride, a key intermediate in pharmaceutical and chemical research. The document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its properties, synthesis, and applications.

Core Chemical Properties

4-Fluoro-2-methoxyaniline hydrochloride is the hydrochloride salt of 4-fluoro-2-
methoxyaniline. The introduction of the hydrochloride group generally enhances the
compound's stability and solubility in aqueous media, which can be advantageous in various
experimental and industrial settings.

Physicochemical Data

The following table summarizes the key physicochemical properties of 4-Fluoro-2-
methoxyaniline and its hydrochloride salt. Data for the hydrochloride is limited, and some
properties are inferred from the free amine.
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Property

4-Fluoro-2-methoxyaniline

4-Fluoro-2-methoxyaniline
Hydrochloride

CAS Number

450-91-9[1][2]

178671-97-1[3][4][5]1[6][7]

Molecular Formula

C7HsFNO[1][2]

C7HoCIFNO[3][4][6][7]

Molecular Weight 141.14 g/mol [1][2] 177.60 g/mol [6][7]
Appearance Colorless to brown clear liquid Solid[5]
Purity >98.0% (GC) ~98%
Boiling Point 215 °C at 756 Torr Not available
Density ~1.176 g/cm? at 20 °C Not available
Refractive Index 1.5400 to 1.5440 Not available
pKa 4.60[8] Not available
Room temperature, in a cool, _
Storage dark place under inert Room temperature, under inert

atmosphere

atmosphere[6]

Synthesis and Experimental Protocols

The primary route to obtaining 4-Fluoro-2-methoxyaniline hydrochloride involves the

synthesis of the free amine, 4-Fluoro-2-methoxyaniline, followed by its conversion to the

hydrochloride salt.

Synthesis of 4-Fluoro-2-methoxyaniline

A common and efficient method for the synthesis of 4-Fluoro-2-methoxyaniline is the reduction

of 4-fluoro-2-nitroanisole.[8][9] This transformation is typically achieved through catalytic

hydrogenation.

Experimental Protocol: Catalytic Hydrogenation of 4-fluoro-2-nitroanisole[9]

e Reactor Setup: In a suitable autoclave reactor, charge methanol (4000 ml) and 4-fluoro-2-

methoxy-1-nitrobenzene (470 g).
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» Catalyst Addition: Under a nitrogen atmosphere, add a slurry of Raney Nickel (47 g) in
methanol (470 ml) to the reaction mixture.

e Reaction Initiation: Stir the mixture at 25-30°C for 10-15 minutes.

o Hydrogenation: Pressurize the autoclave with hydrogen gas according to the catalyst
manufacturer's recommendations. Continue the reaction with stirring until the consumption of
hydrogen ceases, indicating the completion of the reaction. Progress can be monitored by
Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

o Work-up: Once the reaction is complete, carefully filter the reaction mixture to remove the
Raney Ni catalyst.

« |solation: Concentrate the filtrate under reduced pressure to yield crude 4-fluoro-2-
methoxyaniline.

 Purification (Optional): The crude product can be further purified by distillation or
recrystallization if required.

Formation of 4-Fluoro-2-methoxyaniline Hydrochloride

The hydrochloride salt is typically formed by treating the free amine with hydrochloric acid.
Experimental Protocol: Preparation of the Hydrochloride Salt

» Dissolution: Dissolve the purified 4-fluoro-2-methoxyaniline in a suitable organic solvent,
such as diethyl ether or dichloromethane.

 Acidification: Slowly add a solution of hydrochloric acid (e.g., concentrated HCI or HCI gas
dissolved in an appropriate solvent) to the stirred solution of the amine.

» Precipitation: The hydrochloride salt will precipitate out of the solution. The reaction mixture
may be cooled to enhance precipitation.

« Isolation: Collect the solid precipitate by filtration.

e Washing and Drying: Wash the collected solid with a small amount of the cold organic
solvent used for the reaction and then dry it under vacuum to obtain 4-Fluoro-2-
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methoxyaniline hydrochloride.

Applications in Research and Drug Development

4-Fluoro-2-methoxyaniline is a versatile building block in the synthesis of various
pharmaceutical agents and fine chemicals.[8][10] Its structural features, including the fluorine
and methoxy groups, impart unique electronic properties that are valuable in designing
molecules with specific biological activities.

Key applications include its use as a precursor in the synthesis of:

5-Hydroxytryptamine (5-HT3) receptor antagonists: These are used to treat nausea and
vomiting, particularly in the context of chemotherapy.[8]

e Hydroxamic acids and their prodrugs: These compounds have been investigated as
inhibitors of Botulinum neurotoxin A light chain, which is important for developing treatments
for botulism.[8]

» Protein Degrader Building Blocks: The molecule is utilized in the synthesis of Proteolysis-
Targeting Chimeras (PROTACS), which are novel therapeutic agents designed to degrade
specific proteins within cells.[7]

e Agrochemicals, Dyes, and Polymers: The reactivity of the aniline ring allows for further
functionalization, making it a useful intermediate in the production of a range of specialty
chemicals.[10]

Visualizing Synthetic Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key synthetic workflows
involving 4-Fluoro-2-methoxyaniline.
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Synthesis of 4-Fluoro-2-methoxyaniline

4-fluoro-2-nitroanisole H2, Raney Ni

4-Fluoro-2-methoxyaniline

Click to download full resolution via product page

Caption: Synthesis of 4-Fluoro-2-methoxyaniline.

Formation of Hydrochloride Salt

4-Fluoro-2-methoxyaniline
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Caption: Formation of the Hydrochloride Salt.
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Exemplary Derivatization Workflow
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N-(4-fluoro-2-methoxy-5-nitrophenyl)
acetamide

Hydrolysis
(Deprotection)

4-Fluoro-2-methoxy-5-nitroaniline

Click to download full resolution via product page

Caption: Synthesis of a Nitro Derivative.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: 4-Fluoro-2-methoxyaniline
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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and industry.
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